Cas no 1093642-78-4 (3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride)

• Product Name: 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride
• CAS No: 1093642-78-4
• MF: C₈H₁₁BClNO₂
• MW: 199.442441225052
• MDL: MFCD29907297
• CID: 4571075
• PubChem ID: 57451829
• Update Time: 2025-10-19

3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride
• Z2469628196
• 3-(aminomethyl)benzo[c][1,2]oxaborol-1(3h)-ol hydrochloride
• 3-(AMINOMETHYL)BENZO[C][1,2]OXABOROL-1(3H)-OL HCL
• CS-0133650
• SCHEMBL3446642
• (1-hydroxy-3H-2,1-benzoxaborol-3-yl)methanamine;hydrochloride
• EN300-267564
• 1093642-78-4
• AT27042
• SDIIXJTURMFNPY-UHFFFAOYSA-N
• 3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-olhydrochloride
• 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride

• MDL： MFCD29907297
• Inchi： 1S/C8H10BNO2.ClH/c10-5-8-6-3-1-2-4-7(6)9(11)12-8;/h1-4,8,11H,5,10H2;1H
• InChI Key： SDIIXJTURMFNPY-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=CC=CC=2C1CN)O

Computed Properties

• Exact Mass: 199.0571365g/mol
• Monoisotopic Mass: 199.0571365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride

Introduction to 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride (CAS No. 1093642-78-4)

3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride, identified by the CAS number 1093642-78-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxaborole class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The presence of both an amine and a boronic acid moiety in its molecular framework makes it a particularly intriguing candidate for further exploration, especially in the context of modern therapeutic strategies.

The benzoxaborole scaffold is known for its stability and reactivity, which can be harnessed for various synthetic applications. In particular, the hydroxyl and boronic acid functionalities provide multiple sites for chemical modification, enabling the design of derivatives with tailored pharmacological properties. This flexibility has positioned benzoxaboroles as valuable building blocks in the synthesis of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of boron-containing compounds in drug discovery. Boron atoms can participate in unique coordination interactions with biological targets, leading to enhanced binding affinity and selectivity. For instance, boron-containing drugs have been successfully employed in targeted therapies, such as those involving protease inhibition or kinase modulation. The compound 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride represents a promising example of how these structural features can be leveraged to develop next-generation therapeutics.

In particular, the amine group in 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride offers opportunities for further functionalization through coupling reactions with carboxylic acids or other electrophiles. This reactivity is crucial for generating conjugates that can enhance drug delivery or target specificity. Additionally, the boronic acid moiety can engage in reversible coordination with metal ions or other Lewis acids, which may be exploited in designing metal-assisted drug delivery systems.

Current research in this area has focused on exploring the pharmacological potential of benzoxaborole derivatives. Studies have demonstrated that modifications to the core scaffold can significantly influence biological activity. For example, certain benzoxaboroles have shown anti-inflammatory, antiviral, and anticancer properties. The compound 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride has been investigated for its potential role in modulating enzyme activity and cell signaling pathways relevant to human diseases.

The hydrochloride salt form of this compound enhances its solubility and stability under physiological conditions, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug formulation, as it directly impacts bioavailability and therapeutic efficacy. By incorporating a hydrochloride counterion, the compound exhibits improved solubility in aqueous media while maintaining its structural integrity.

From a synthetic chemistry perspective, 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride serves as a versatile intermediate for constructing more complex molecules. The presence of both an amine and a boronic acid group allows for sequential functionalization via reductive amination or Suzuki-Miyaura cross-coupling reactions. These synthetic strategies are widely used in medicinal chemistry to generate libraries of novel compounds for high-throughput screening.

The benzoxaborole core also exhibits interesting photophysical properties, which have been explored in materials science and photomedicine. Some derivatives have demonstrated fluorescence characteristics that make them useful as probes or imaging agents. While not yet fully realized in clinical applications, these properties hold promise for future developments in diagnostic imaging and photodynamic therapy.

In summary,3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride (CAS No. 1093642-78-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining an amine group with a boronic acid moiety—make it an attractive candidate for further development into novel therapeutic agents. Ongoing studies continue to uncover new applications for this class of compounds, reinforcing their importance in modern drug discovery efforts.